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Compound of Interest

1-Benzyl-3-bromo-1,2,5,6-
Compound Name: o
tetrahydropyridine

cat. No.: B1532013

An In-Depth Technical Guide to the Chemical Properties of 1-Benzyl-3-bromo-1,2,5,6-
tetrahydropyridine

Introduction

The tetrahydropyridine scaffold is a privileged heterocyclic motif, forming the core structure of
numerous natural products and synthetic molecules with significant biological activity.[1][2] Its
prevalence in pharmaceuticals, from antiviral to antidepressant agents, underscores its
importance in medicinal chemistry.[2] 1-Benzyl-3-bromo-1,2,5,6-tetrahydropyridine emerges
as a particularly valuable synthetic intermediate within this class. The strategic placement of a
vinyl bromide on the tetrahydropyridine ring, combined with the presence of a stable N-benzyl
protecting group, offers a versatile platform for complex molecular engineering.

This guide provides a comprehensive technical overview of the chemical properties, synthesis,
reactivity, and synthetic utility of 1-Benzyl-3-bromo-1,2,5,6-tetrahydropyridine. It is intended
for researchers, chemists, and drug development professionals seeking to leverage this
building block for the creation of novel chemical entities. The narrative emphasizes the
causality behind experimental design and the strategic application of the molecule's inherent
reactivity.

Molecular Identity and Physicochemical Properties
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1-Benzyl-3-bromo-1,2,5,6-tetrahydropyridine is a solid organic compound whose structure
features a tertiary amine, a benzyl protecting group, and a vinyl bromide functional group.[3]
These elements dictate its physical and chemical behavior, particularly its solubility and
reactivity profile.

Property Value Source
CAS Number 1159982-62-3 [4][5][6]
Molecular Formula C12H14BrN [31[41[6]
Molecular Weight 252.15 g/mol [31[6]
Appearance Solid [3]

1-benzyl-5-bromo-1,2,3,6-
Synonyms o [5][6]
tetrahydropyridine

Topological Polar Surface Area

3.24 A2 [6]

(TPSA)
LogP (Computed) 29-31 [6]
Hydrogen Bond Donor Count 0 [6]
Hydrogen Bond Acceptor

ydrog p 1 (6]
Count
Rotatable Bond Count 2 [6]

Solubility and Stability: Based on its structure, the compound is expected to be poorly soluble
in water but readily soluble in common organic solvents such as dichloromethane (DCM),
chloroform, ethyl acetate, and tetrahydrofuran (THF). It is generally stable under standard
laboratory conditions, though prolonged exposure to light and air should be avoided to prevent
potential degradation.

Synthesis and Spectroscopic Characterization

While multiple routes to tetrahydropyridines exist, a common and logical approach to
synthesizing the title compound involves the N-benzylation of a pre-existing 3-bromo-1,2,5,6-

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1532013?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA0020X3/175347-95-2/1-benzyl-4-bromo-1236-tetrahydropyridine/
https://www.echemi.com/products/pd180713156935-1-benzyl-3-bromo-1-2-5-6-tetrahydropyridine.html
https://www.bldpharm.com/products/1159982-62-3.html
https://www.guidechem.com/encyclopedia/es/1-benzyl-3-bromo-1-2-5-6-tetra-dic1469592.html
https://cymitquimica.com/products/IN-DA0020X3/175347-95-2/1-benzyl-4-bromo-1236-tetrahydropyridine/
https://www.echemi.com/products/pd180713156935-1-benzyl-3-bromo-1-2-5-6-tetrahydropyridine.html
https://www.guidechem.com/encyclopedia/es/1-benzyl-3-bromo-1-2-5-6-tetra-dic1469592.html
https://cymitquimica.com/products/IN-DA0020X3/175347-95-2/1-benzyl-4-bromo-1236-tetrahydropyridine/
https://www.guidechem.com/encyclopedia/es/1-benzyl-3-bromo-1-2-5-6-tetra-dic1469592.html
https://cymitquimica.com/products/IN-DA0020X3/175347-95-2/1-benzyl-4-bromo-1236-tetrahydropyridine/
https://www.bldpharm.com/products/1159982-62-3.html
https://www.guidechem.com/encyclopedia/es/1-benzyl-3-bromo-1-2-5-6-tetra-dic1469592.html
https://www.guidechem.com/encyclopedia/es/1-benzyl-3-bromo-1-2-5-6-tetra-dic1469592.html
https://www.guidechem.com/encyclopedia/es/1-benzyl-3-bromo-1-2-5-6-tetra-dic1469592.html
https://www.guidechem.com/encyclopedia/es/1-benzyl-3-bromo-1-2-5-6-tetra-dic1469592.html
https://www.guidechem.com/encyclopedia/es/1-benzyl-3-bromo-1-2-5-6-tetra-dic1469592.html
https://www.guidechem.com/encyclopedia/es/1-benzyl-3-bromo-1-2-5-6-tetra-dic1469592.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

tetrahydropyridine precursor. This strategy leverages the well-established reactivity of
secondary amines with benzyl halides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

